Cas no 1235099-22-5 (2-(3-methoxyphenoxy)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)acetamide)

• Product Name: 2-(3-methoxyphenoxy)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)acetamide
• CAS No: 1235099-22-5
• MF: C₁₉H₁₉F₃N₂O₄
• MW: 396.360375642776
• CID: 5798957
• PubChem ID: 49694529
• Update Time: 2025-05-20

2-(3-methoxyphenoxy)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenoxy)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)acetamide
• 2-[4-[[2-(3-methoxyphenoxy)acetyl]amino]phenyl]-N-(2,2,2-trifluoroethyl)acetamide
• AKOS024497921
• F5097-2528
• 2-(3-methoxyphenoxy)-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)acetamide
• 2-(3-methoxyphenoxy)-N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)acetamide
• 1235099-22-5
• VU0635441-1

• Inchi： 1S/C19H19F3N2O4/c1-27-15-3-2-4-16(10-15)28-11-18(26)24-14-7-5-13(6-8-14)9-17(25)23-12-19(20,21)22/h2-8,10H,9,11-12H2,1H3,(H,23,25)(H,24,26)
• InChI Key： ORUUTPFSBYRZRG-UHFFFAOYSA-N
• SMILES： FC(CNC(CC1C=CC(=CC=1)NC(COC1C=CC=C(C=1)OC)=O)=O)(F)F

Computed Properties

• Exact Mass: 396.12969158g/mol
• Monoisotopic Mass: 396.12969158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(3-methoxyphenoxy)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)acetamide

Chemical Compound CAS No. 1235099-22-5: 2-(3-Methoxyphenoxy)-N-(4-{(2,2,2-Trifluoroethyl)carbamoylmethyl}phenyl)Acetamide

The chemical compound with CAS No. 1235099-22-5, named 2-(3-methoxyphenoxy)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)acetamide, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of acetamides and features a combination of functional groups that make it unique in terms of its chemical properties and potential applications. The molecule consists of a phenoxy group substituted with a methoxy group at the 3-position, an acetamide moiety, and a trifluoroethyl group attached to a carbonyl group via a methylene bridge. These structural elements contribute to its distinct physical and chemical characteristics.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving advanced catalytic systems and purification techniques. The synthesis process typically involves the coupling of an activated phenoxy intermediate with an appropriately substituted amine derivative. The use of trifluoroethyl groups in such compounds has been a focus of research due to their ability to enhance stability and solubility, which are critical for applications in pharmaceuticals and agrochemicals.

The acetamide functional group in this compound plays a significant role in its reactivity and biological activity. Acetamides are known for their ability to form hydrogen bonds, which can influence the compound's interaction with biological systems. This makes them valuable in drug design, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have highlighted the potential of this compound as a lead molecule for designing novel therapeutic agents targeting specific cellular pathways.

The presence of the trifluoroethyl group introduces electronic effects that can modulate the compound's activity. Fluorinated compounds are increasingly being explored in medicinal chemistry due to their enhanced metabolic stability and bioavailability. This feature makes CAS No. 1235099-22-5 a promising candidate for drug delivery systems and targeted therapies.

In terms of applications, this compound has shown potential in various fields, including pharmaceuticals, agrochemicals, and materials science. Its ability to act as an inhibitor of key enzymes involved in disease pathways makes it a valuable asset in drug discovery programs. Additionally, its stability under harsh conditions suggests its suitability for use in agricultural pesticides and herbicides.

The latest research on this compound has focused on its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Understanding these parameters is crucial for determining its suitability as a drug candidate. Studies have indicated that the compound exhibits favorable pharmacokinetic profiles, which are essential for achieving therapeutic efficacy while minimizing adverse effects.

In conclusion, CAS No. 1235099-22-5, or 2-(3-methoxyphenoxy)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)acetamide, represents a cutting-edge advancement in organic chemistry with diverse applications across multiple industries. Its unique molecular structure and promising biological activity position it as a key player in future research and development efforts.